Cas no 1094749-23-1 ((5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone)

• Product Name: (5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone
• CAS No: 1094749-23-1
• MF: C₁₆H₁₅BrO₄
• MW: 351.191904306412
• MDL: MFCD13468856
• CID: 4560402
• PubChem ID: 43161807
• Update Time: 2025-08-02

(5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-methoxyphenyl)(3,5-dimethoxyphenyl)methanone
• (5-bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone
• W11614
• AKOS009346592
• CS-0037611
• AS-69965
• MFCD13468856
• 1094749-23-1
• (5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone

• MDL： MFCD13468856
• Inchi： 1S/C16H15BrO4/c1-19-12-6-10(7-13(9-12)20-2)16(18)14-8-11(17)4-5-15(14)21-3/h4-9H,1-3H3
• InChI Key： YXROEBCJFPMOBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=C(C=C(C=1)OC)OC)=O)OC

Computed Properties

• Exact Mass: 350.01537g/mol
• Monoisotopic Mass: 350.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8

Additional information on (5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone

(5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone: A Comprehensive Overview

(5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone, with the CAS number 1094749-23-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines two aromatic rings connected by a ketone group. The presence of bromine and methoxy groups introduces interesting electronic and steric effects, making it a valuable molecule for various applications.

The molecular structure of (5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone consists of two phenyl rings. The first ring is substituted with a bromine atom at the 5-position and a methoxy group at the 2-position, while the second ring features methoxy groups at both the 3- and 5-positions. This arrangement not only enhances the molecule's stability but also contributes to its bioactivity. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways. Research conducted in 2023 demonstrated that (5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical synthesis. The ketone group in its structure makes it a versatile building block for constructing more complex molecules. For instance, it has been used as an intermediate in the synthesis of bioactive heterocycles, which are essential components of many pharmaceutical agents.

The synthesis of (5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent substitution reactions. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and demethylation processes. These insights are vital for ensuring sustainable practices in chemical manufacturing.

In conclusion, (5-Bromo-2-methoxyphenyl)-(3,5-dimethoxyphenyl)methanone stands out as a promising molecule with diverse applications in medicine and chemistry. Its unique structure and bioactivity make it a subject of ongoing research interest. As new findings emerge from cutting-edge studies, this compound continues to pave the way for innovative solutions in drug development and chemical synthesis.